Cas no 1183308-29-3 (3-bromo-5-(chlorosulfonyl)benzoic acid)
3-bromo-5-(chlorosulfonyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(chlorosulfonyl)benzoic acid
- Benzoic acid, 3-bromo-5-(chlorosulfonyl)-
- 3-bromo-5-(chlorosulfonyl)benzoic acid
-
- MDL: MFCD01208092
- Inchi: 1S/C7H4BrClO4S/c8-5-1-4(7(10)11)2-6(3-5)14(9,12)13/h1-3H,(H,10,11)
- InChI Key: IMAIAELPYHNWME-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(Cl)(=O)=O)=CC(Br)=C1
Computed Properties
- Exact Mass: 297.87022g/mol
- Monoisotopic Mass: 297.87022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
3-bromo-5-(chlorosulfonyl)benzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-bromo-5-(chlorosulfonyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B418005-25mg |
3-Bromo-5-(chlorosulfonyl)benzoic Acid |
1183308-29-3 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B418005-50mg |
3-Bromo-5-(chlorosulfonyl)benzoic Acid |
1183308-29-3 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B418005-250mg |
3-Bromo-5-(chlorosulfonyl)benzoic Acid |
1183308-29-3 | 250mg |
$ 365.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1604378-1g |
3-Bromo-5-(chlorosulfonyl)benzoic acid |
1183308-29-3 | 98% | 1g |
¥7234.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1604378-5g |
3-Bromo-5-(chlorosulfonyl)benzoic acid |
1183308-29-3 | 98% | 5g |
¥15652.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1604378-10g |
3-Bromo-5-(chlorosulfonyl)benzoic acid |
1183308-29-3 | 98% | 10g |
¥20722.00 | 2024-08-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD589177-1g |
3-Bromo-5-(chlorosulfonyl)benzoic acid |
1183308-29-3 | 97% | 1g |
¥3255.0 | 2023-04-05 | |
| Oakwood | 043745-5g |
3-Bromo-5-(chlorosulfonyl)benzoic acid |
1183308-29-3 | 5g |
$1496.00 | 2023-09-16 | ||
| Enamine | EN300-01835-0.05g |
3-bromo-5-(chlorosulfonyl)benzoic acid |
1183308-29-3 | 95% | 0.05g |
$88.0 | 2023-06-10 | |
| Enamine | EN300-01835-0.1g |
3-bromo-5-(chlorosulfonyl)benzoic acid |
1183308-29-3 | 95% | 0.1g |
$132.0 | 2023-06-10 |
3-bromo-5-(chlorosulfonyl)benzoic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-bromo-5-(chlorosulfonyl)benzoic acid
3-Bromo-5-(Chlorosulfonyl)Benzoic Acid: A Comprehensive Overview
The compound with CAS No. 1183308-29-3, known as 3-bromo-5-(chlorosulfonyl)benzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position and a chlorosulfonyl group at the 5-position of the benzoic acid backbone. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.
Benzoic acid derivatives have long been recognized for their versatility in chemical synthesis. The introduction of halogen atoms, such as bromine, and sulfonyl groups significantly enhances the reactivity and functionality of these compounds. In the case of 3-bromo-5-(chlorosulfonyl)benzoic acid, the bromine atom at the meta position contributes to electronic effects that influence the molecule's reactivity. Meanwhile, the chlorosulfonyl group at the para position introduces strong electron-withdrawing effects, further modulating the compound's chemical behavior.
Recent studies have highlighted the potential of 3-bromo-5-(chlorosulfonyl)benzoic acid in advanced materials science. Researchers have explored its use as a precursor for synthesizing novel polymers and high-performance materials. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to create tailored polymers with enhanced thermal stability and mechanical properties. These findings underscore its role as a key building block in modern materials design.
In pharmacology, 3-bromo-5-(chlorosulfonyl)benzoic acid has shown promise as a lead compound for drug development. Its unique structure allows for precise modulation of pharmacokinetic properties, making it an attractive candidate for designing bioactive molecules. Recent research has focused on its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit key enzymes involved in inflammatory pathways.
The synthesis of 3-bromo-5-(chlorosulfonyl)benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the bromine atom is typically achieved through electrophilic aromatic substitution, while the chlorosulfonyl group is introduced via sulfonylation reactions. Optimization of these steps has led to higher yields and improved purity, making large-scale production feasible.
From an environmental perspective, 3-bromo-5-(chlorosulfonyl)benzoic acid exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it undergoes rapid breakdown in aerobic environments, reducing its ecological footprint. This property is particularly important for applications in sustainable chemistry and green manufacturing.
In conclusion, 3-bromo-5-(chlorosulfonyl)benzoic acid (CAS No. 1183308-29-3) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations in organic chemistry and related fields.
1183308-29-3 (3-bromo-5-(chlorosulfonyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)